Dodecaaluminium calcium nonadecaoxide

• CAS No.: 12005-50-4
• Molecular Formula: Al2Ca2O5
• Molecular Weight: 214.12 g/mol
• IUPAC Name: dialuminum;dicalcium;oxygen(2-)
• InChI: InChI=1S/2Al.2Ca.5O/q2*+3;2*+2;5*-2
• InChI Key: HGCYUAJUOYGULZ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Ca+2].[Ca+2]
• Other CAS No.: 12004-88-5; 12005-50-4

Description

Dodecaaluminium calcium nonadecaoxide is a complex inorganic oxide compound composed of aluminium (Al), calcium (Ca), and oxygen (O). Based on its stoichiometric name, its chemical formula is inferred to be Al₁₂CaO₁₉ . It is registered under the European Chemicals Agency (ECHA) with EC number 234-468-4 and CAS number 12005-50-4 . Such structures are commonly associated with refractory properties, thermal stability, and applications in ceramics or catalysis .

Comparison with Similar Compounds

Structural and Compositional Analogues

The following table compares Dodecaaluminium calcium nonadecaoxide with structurally or functionally similar complex oxides:

Compound Name	CAS/EC Numbers	Chemical Formula	Crystal Structure	Key Properties	Applications
This compound	12005-50-4 / 234-468-4	Al₁₂CaO₁₉ (inferred)	Magnetoplumbite-type (hyp.)	High thermal stability, refractory	Ceramics, catalysts
Barium dodecairon nonadecaoxide	12047-11-9	BaFe₁₂O₁₉	Hexagonal (magnetoplumbite)	Ferrimagnetic, high coercivity	Permanent magnets, microwave devices
Dialuminium nickel tetraoxide	12004-35-2 / 234-454-8	Al₂NiO₄	Spinel or defect structure	Catalytic activity, thermal resistance	Catalysts, protective coatings
Dodecaaluminium trimolybdenum dodecaoxide	15123-80-5	Al₁₂Mo₃O₁₂	Unknown	High-temperature stability (inferred)	Refractory materials
Calcium tin trioxide	12013-46-6 / 234-585-0	CaSnO₃	Perovskite	Dielectric, photocatalytic	Electronics, sensors

Key Findings and Contrasts

Crystal Structure: this compound is hypothesized to adopt a magnetoplumbite-like structure due to its stoichiometric similarity to barium hexaferrite (BaFe₁₂O₁₉) . However, replacing iron with aluminium and barium with calcium may reduce magnetic properties while enhancing thermal stability. Barium dodecairon nonadecaoxide (BaFe₁₂O₁₉) is a well-characterized magnetoplumbite material with strong ferrimagnetism, making it suitable for permanent magnets . Calcium tin trioxide (CaSnO₃) adopts a perovskite structure, offering distinct dielectric and photocatalytic properties .

Functional Properties: Aluminium-rich oxides like this compound and Dodecaaluminium trimolybdenum dodecaoxide are likely refractory due to strong Al–O bonds, whereas nickel-containing Dialuminium nickel tetraoxide may exhibit catalytic activity in redox reactions . Barium dodecairon nonadecaoxide stands out for its magnetic applications, a feature absent in calcium- or tin-based analogues .

Thermal Behavior: Compounds with high aluminium content (e.g., Al₁₂CaO₁₉, Al₁₂Mo₃O₁₂) are expected to withstand extreme temperatures (>1500°C), whereas perovskite-type oxides like CaSnO₃ degrade at lower temperatures (~800–1000°C) .